dimethyl-1,3-thiazole-5-carbonyl chloride
Cat. No. B1356091
Key on ui cas rn:
119778-43-7
M. Wt: 175.64 g/mol
InChI Key: JTOMQXXKQNNQIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05136042
Procedure details
In a similar apparatus to Example 1, 15.7 g (0.1 mole) of 2,4-dimethylthiazole-5-carboxylic acid were suspended in 100 ml of toluene, followed by the addition of 0.1 g of N,N-dimethylformamide. Under heating and reflux, phosgene was blown at a rate of 1.3 l/hr for 5 hours (0.29 mole). After completion of the reaction, the reaction mixture was filtered and the filtrate was concentrated to obtain 17.2 g of 2,4-dimethylthiazole-5-carboxylic acid chloride. Its purity and yield were 97.5% and 98.0%, respectively.
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[S:3][C:4]([C:8]([OH:10])=O)=[C:5]([CH3:7])[N:6]=1.CN(C)C=O.C(Cl)([Cl:18])=O>C1(C)C=CC=CC=1>[CH3:1][C:2]1[S:3][C:4]([C:8]([Cl:18])=[O:10])=[C:5]([CH3:7])[N:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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15.7 g
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Type
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reactant
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Smiles
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CC=1SC(=C(N1)C)C(=O)O
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Step Two
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Name
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|
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Quantity
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0.1 g
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Step Four
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
|
1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Under heating
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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reflux
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CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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FILTRATION
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Type
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FILTRATION
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|
Details
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the reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
CC=1SC(=C(N1)C)C(=O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
